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Compound of Interest

Cyclobutylmethanesulfonyl
Compound Name:
chloride

Cat. No.: B597706

For researchers and professionals in drug development, the proper handling and disposal of
reactive chemical reagents like cyclobutylmethanesulfonyl chloride are paramount to
ensuring a safe laboratory environment and preventing environmental contamination. This
guide provides a comprehensive, step-by-step approach to the safe disposal of
cyclobutylmethanesulfonyl chloride, aligning with established safety protocols.

Immediate Safety and Handling Protocols

Cyclobutylmethanesulfonyl chloride is a corrosive and toxic substance that requires careful
handling in a controlled laboratory setting.[1] It is crucial to handle this compound under a
chemical fume hood and to wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, protective clothing, and eye/face protection.[1][2] In case of
inhalation, the individual should be moved to fresh air and medical attention should be sought
immediately.[3] Skin or eye contact requires immediate and thorough rinsing with water,
followed by medical consultation.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for cyclobutylmethanesulfonyl
chloride, extracted from safety data sheets (SDS). This information is critical for risk
assessment and the implementation of appropriate safety measures.
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Property Value Source

114.55 g/mol (for the similar

Molecular Weight )
Methanesulfonyl chloride)

Appearance Liquid [1]

2.6 mbar @ 20 °C (for
Vapor Pressure ] [1]
Methanesulfonyl chloride)

) 1.480 g/cm3 (for
Density ] [1][4]
Methanesulfonyl chloride)

_ 110 °C/ 230 °F (for
Flash Point , [1]
Methanesulfonyl chloride)

Storage Temperature 2-8°C

Step-by-Step Disposal Procedure

The disposal of cyclobutylmethanesulfonyl chloride must be conducted in accordance with
institutional, local, and national regulations. This chemical should not be disposed of in
household garbage or released into the sewage system.[4]

Containment and Labeling

» Original Containers: Whenever possible, keep the chemical in its original container.

o Waste Labeling: If transferred to a waste container, ensure it is clearly labeled with the
chemical name and associated hazards.

Managing Spills and Residues

o Spill Response: In the event of a spill, do not allow the product to enter drains.[1][5] Cover
drains and absorb the spill with an inert, liquid-absorbent material such as Chemizorb®.

o Collection: Carefully collect the absorbed material and place it in a suitable, closed container
for disposal.[1][5]

Final Disposal
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» Approved Waste Disposal: The contained chemical waste must be sent to an approved
waste disposal plant.[2] This is a hazardous waste, and professional disposal services
should be utilized.

o Container Disposal: Uncleaned containers should be treated with the same precautions as
the product itself and disposed of accordingly.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
cyclobutylmethanesulfonyl chloride.
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Start: Have Cyclobutylmethanesulfonyl
Chloride for Disposal

Is it unused reagent
or residue?

Absorb with inert material
(e.g., Chemizorb®).
Do not use water.

Keep in original or
appropriate labeled container.

o

Place in a labeled,
sealed, and corrosive-resistant
waste container.

;

Dispose of container through
an approved hazardous
waste disposal facility.

End: Safe and Compliant
Disposal

Click to download full resolution via product page

Caption: Disposal workflow for cyclobutylmethanesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Cyclobutylmethanesulfonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597706#cyclobutylmethanesulfonyl-chloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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